Cas no 1260798-76-2 (8-Bromo-2-chloroquinolin-4-amine)

8-Bromo-2-chloroquinolin-4-amine is a halogenated quinoline derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring bromine and chlorine substituents on the quinoline core, enhances reactivity and selectivity in synthetic pathways. The presence of an amine group at the 4-position allows for further functionalization, making it a versatile intermediate in heterocyclic chemistry. This compound is particularly valuable in the development of bioactive molecules due to its ability to serve as a building block for more complex structures. High purity and consistent quality ensure reliable performance in experimental and industrial settings. Its stability under standard conditions further supports its utility in diverse chemical processes.
8-Bromo-2-chloroquinolin-4-amine structure
1260798-76-2 structure
Product Name:8-Bromo-2-chloroquinolin-4-amine
CAS No:1260798-76-2
MF:C9H6BrClN2
MW:257.514339923859
CID:1081725
PubChem ID:71748465
Update Time:2025-06-07

8-Bromo-2-chloroquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 8-Bromo-2-chloroquinolin-4-amine
    • DTXSID50857566
    • SB69882
    • 1260798-76-2
    • Inchi： 1S/C9H6BrClN2/c10-6-3-1-2-5-7(12)4-8(11)13-9(5)6/h1-4H,(H2,12,13)
    • InChI Key： YFHKJIBSGWJZDK-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC2=C(C=C(N=C21)Cl)N

Computed Properties

  • Exact Mass: 255.94029g/mol
  • Monoisotopic Mass: 255.94029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38.9Ų

8-Bromo-2-chloroquinolin-4-amine Pricemore >>

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